Cas no 1885-76-3 (2-Methyl-6-nitrobenzonitrile)

2-Methyl-6-nitrobenzonitrile is a nitrile-substituted aromatic compound featuring both a methyl and a nitro functional group on the benzene ring. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitro group enhances electrophilic substitution reactions, while the nitrile moiety offers versatility for further functionalization. Its crystalline solid form and defined purity make it a reliable reagent for precise synthetic processes. The compound's stability under standard conditions ensures consistent performance in laboratory and industrial settings. Researchers value its utility in constructing complex molecular frameworks, particularly in heterocyclic and fine chemical synthesis.
2-Methyl-6-nitrobenzonitrile structure
2-Methyl-6-nitrobenzonitrile structure
Product Name:2-Methyl-6-nitrobenzonitrile
CAS No:1885-76-3
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD00007266
CID:150871
PubChem ID:87572860
Update Time:2025-10-29

2-Methyl-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-nitrobenzonitrile
    • 2-Methyl-6-nitro-benzonitrile
    • Benzonitrile,2-methyl-6-nitro-
    • 2-cyano-3-nitrotoluene
    • 2-Methyl-6-nitro-benzonitril
    • 2-methyl-6-nitrobenzonitrile(SALTDATA: FREE)
    • 6-nitro-2-toluonitrile
    • 6-Nitro-o-tolunitrile
    • 6-nitro-o-toluonitrile
    • o-Tolunitrile,6-nitro
    • 2-methyl-6-nitro-benzenecarbonitrile
    • 2-Methyl-6-nitrobenzonitrile 98%
    • Benzonitrile, 2-methyl-6-nitro-
    • BOTPDHNZLRJZOO-UHFFFAOYSA-N
    • PubChem16895
    • 2-Cyano-3-methylnitrobenzene
    • Jsp003869
    • BOTPDHNZLRJZOO-UHFFFAOYSA-
    • 6-methyl-2-nitrobenzenecarbonitrile
    • SBB087582
    • AB0002222
    • ST2404497
    • AKOS006222742
    • EINECS 217-553-0
    • DTXSID90172205
    • AE-562/43459835
    • W-107753
    • CS-0199013
    • InChI=1/C8H6N2O2/c1-6-3-2-4-8(10(11)12)7(6)5-9/h2-4H,1H3
    • MFCD00007266
    • SCHEMBL700631
    • NS00026177
    • 1885-76-3
    • AS-60567
    • 2-Methyl-6-nitrobenzonitrile, 98%
    • FT-0633895
    • UNII-GT87Y8H8FY
    • GT87Y8H8FY
    • M0867
    • MDL： MFCD00007266
    • Inchi： 1S/C8H6N2O2/c1-6-3-2-4-8(10(11)12)7(6)5-9/h2-4H,1H3
    • InChI Key： BOTPDHNZLRJZOO-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=CC=CC(C)=C1C#N)=O

Computed Properties

  • Exact Mass: 162.04300
  • Monoisotopic Mass: 162.042927
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.26
  • Melting Point: 107.0 to 109.0 deg-C
  • Boiling Point: 326.2°Cat760mmHg
  • Flash Point: 151.1°C
  • Refractive Index: 1.568
  • PSA: 69.61000
  • LogP: 2.29808
  • Solubility: Not determined

2-Methyl-6-nitrobenzonitrile Security Information

2-Methyl-6-nitrobenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methyl-6-nitrobenzonitrile Pricemore >>

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Apollo Scientific
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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2-Methyl-6-nitrobenzonitrile
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2-Methyl-6-nitrobenzonitrile Related Literature

  • 1. 459. Purpurogallin. Part VIII. Nitration and nitrosation of β-methyltropolone
    Robert D. Haworth,Phillip R. Jefferies J. Chem. Soc. 1951 2067

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